![molecular formula C10H20ClN B6188368 1-[(1R,8S,9R)-bicyclo[6.1.0]nonan-9-yl]methanamine hydrochloride CAS No. 2639371-06-3](/img/no-structure.png)
1-[(1R,8S,9R)-bicyclo[6.1.0]nonan-9-yl]methanamine hydrochloride
Overview
Description
1-(1R,8S,9R)-bicyclo[6.1.0]nonan-9-yl]methanamine hydrochloride, also known as Bicyclononan-9-ylmethanamine hydrochloride, is an organic compound with a molecular formula of C10H20ClN. It is an important building block for the synthesis of several drugs and other compounds. Bicyclononan-9-ylmethanamine hydrochloride is a white crystalline solid with a melting point of 88-90°C.
Mechanism of Action
1-[(1R,8S,9R)-bicyclo[6.1.0]nonan-9-yl]methanamine hydrochloride-9-ylmethanamine hydrochloride acts as a nucleophile, attacking electrophilic centers in other molecules. It is also an effective catalyst for the synthesis of various compounds.
Biochemical and Physiological Effects
This compound-9-ylmethanamine hydrochloride has no known biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
1-[(1R,8S,9R)-bicyclo[6.1.0]nonan-9-yl]methanamine hydrochloride-9-ylmethanamine hydrochloride has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and it is stable under a wide range of conditions. It is also a highly reactive compound, making it useful for synthesizing a wide range of compounds. However, it is also a relatively toxic compound and should be handled with caution.
Future Directions
In the future, 1-[(1R,8S,9R)-bicyclo[6.1.0]nonan-9-yl]methanamine hydrochloride-9-ylmethanamine hydrochloride may be used in the synthesis of new drugs and other compounds. It may also be used in the development of new catalysts and polymers. In addition, it may be used to study the structure and function of proteins and other biological molecules. Finally, it may be used to study the mechanism of action of various drugs and other compounds.
Synthesis Methods
1-[(1R,8S,9R)-bicyclo[6.1.0]nonan-9-yl]methanamine hydrochloride-9-ylmethanamine hydrochloride can be synthesized by reacting cyclohexylamine with 1,8-dichloro-9-methylenebicyclo[6.1.0]nonane in the presence of sodium hydroxide. The reaction produces a white crystalline solid with a melting point of 88-90°C.
Scientific Research Applications
1-[(1R,8S,9R)-bicyclo[6.1.0]nonan-9-yl]methanamine hydrochloride-9-ylmethanamine hydrochloride has a wide range of applications in scientific research. It has been used as a reagent for the synthesis of various compounds, such as β-lactams, β-lactamase inhibitors, and other drug-like molecules. It has also been used in the synthesis of peptides and peptidomimetics. In addition, it has been used in the synthesis of polymers and in the preparation of catalysts.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(1R,8S,9R)-bicyclo[6.1.0]nonan-9-yl]methanamine hydrochloride involves the conversion of a bicyclic ketone to the corresponding amine via reduction and reductive amination.", "Starting Materials": [ "Bicyclo[6.1.0]nonan-9-one", "Sodium borohydride", "Methanol", "Formaldehyde", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether" ], "Reaction": [ "Bicyclo[6.1.0]nonan-9-one is reduced to the corresponding alcohol using sodium borohydride in methanol.", "The alcohol is then oxidized to the corresponding carboxylic acid using sodium hydroxide and formaldehyde.", "The carboxylic acid is then converted to the corresponding amine via reductive amination using formaldehyde and sodium borohydride.", "The resulting amine is then quaternized with hydrochloric acid to form 1-[(1R,8S,9R)-bicyclo[6.1.0]nonan-9-yl]methanamine hydrochloride.", "The product is isolated by extraction with diethyl ether and drying over anhydrous magnesium sulfate." ] } | |
CAS RN |
2639371-06-3 |
Molecular Formula |
C10H20ClN |
Molecular Weight |
189.7 |
Purity |
95 |
Origin of Product |
United States |
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